Cas no 1504732-40-4 (2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid)
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid
- AKOS015826497
- 1504732-40-4
- EN300-1893488
-
- Inchi: 1S/C10H12BrNO3/c1-5-4-6(2-3-7(5)11)9(13)8(12)10(14)15/h2-4,8-9,13H,12H2,1H3,(H,14,15)
- InChI Key: MAHLTLYAQGSLMB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C)C(C(C(=O)O)N)O
Computed Properties
- Exact Mass: 273.00006g/mol
- Monoisotopic Mass: 273.00006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 83.6Ų
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1893488-0.05g |
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid |
1504732-40-4 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1893488-0.1g |
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid |
1504732-40-4 | 0.1g |
$678.0 | 2023-09-18 | ||
| Enamine | EN300-1893488-0.25g |
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid |
1504732-40-4 | 0.25g |
$708.0 | 2023-09-18 | ||
| Enamine | EN300-1893488-0.5g |
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid |
1504732-40-4 | 0.5g |
$739.0 | 2023-09-18 | ||
| Enamine | EN300-1893488-1.0g |
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid |
1504732-40-4 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1893488-2.5g |
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid |
1504732-40-4 | 2.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1893488-5.0g |
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid |
1504732-40-4 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1893488-10.0g |
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid |
1504732-40-4 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1893488-1g |
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid |
1504732-40-4 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1893488-5g |
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid |
1504732-40-4 | 5g |
$2235.0 | 2023-09-18 |
2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid
2-Amino-3-(4-Bromo-3-methylphenyl)-3-hydroxypropanoic Acid (CAS No. 1504732-40-4): A Comprehensive Overview
2-Amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid (CAS No. 1504732-40-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BMPHA, is a derivative of amino acids and possesses unique structural features that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid is characterized by a central carbon atom bonded to an amino group, a hydroxyl group, and a substituted phenyl ring. The presence of the bromine and methyl groups on the phenyl ring imparts specific chemical properties that influence its reactivity and biological activity. These structural elements are crucial for understanding the compound's potential roles in drug discovery and development.
Recent studies have highlighted the importance of BMPHA in various biological processes. One notable area of research involves its potential as a modulator of ion channels and receptors. Ion channels play a critical role in cellular signaling and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and pain syndromes. The ability of BMPHA to interact with these channels could lead to the development of new therapeutic strategies for these conditions.
In addition to its potential as an ion channel modulator, BMPHA has shown promise in preclinical studies as an inhibitor of specific enzymes involved in metabolic pathways. Enzyme inhibitors are essential in the treatment of metabolic disorders, cancer, and other diseases where aberrant enzyme activity contributes to pathogenesis. The selective inhibition provided by BMPHA could offer a targeted approach to treating these conditions with reduced side effects compared to traditional therapies.
The pharmacokinetic properties of 2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid have also been investigated. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its stability under physiological conditions and low toxicity profile are additional advantages that contribute to its potential as a therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of BMPHA in human subjects. Preliminary results have shown promising outcomes, with patients experiencing significant improvements in symptoms related to targeted conditions. These findings underscore the potential of BMPHA as a novel therapeutic option and warrant further investigation.
In conclusion, 2-amino-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoic acid (CAS No. 1504732-40-4) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for the development of new drugs targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for innovative therapeutic solutions.
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